2-Methyl-2-[(1,3-thiazol-5-ylmethyl)amino]propan-1-ol

• Molecular Formula: C8H14N2OS
• Molecular Weight: 186.28 g/mol
• SMILES: CC(C)(CO)NCC1=CN=CS1
• InChI: InChI=1S/C8H14N2OS/c1-8(2,5-11)10-4-7-3-9-6-12-7/h3,6,10-11H,4-5H2,1-2H3
• InChIKey: LZCRCIMGGUIUDF-UHFFFAOYSA-N

2-Methyl-2-[(1,3-thiazol-5-ylmethyl)amino]propan-1-ol (CAS 1342267-79-1): A Physicochemically Defined Thiazole-Amino Alcohol Building Block for Medicinal Chemistry Procurement

2-Methyl-2-[(1,3-thiazol-5-ylmethyl)amino]propan-1-ol (CAS 1342267-79-1) is a synthetic, low-molecular-weight (186.27 g/mol) thiazole-amino alcohol building block supplied at 95% purity . The compound contains a tertiary alcohol, a secondary amine linker, and a 1,3-thiazol-5-ylmethyl moiety, resulting in a calculated LogP of 1.0036 , a topological polar surface area (TPSA) of 45.15 Ų, 4 hydrogen bond acceptors, and 2 hydrogen bond donors . These physicochemical properties position this scaffold within lead-like chemical space, making it a candidate for fragment-based drug discovery (FBDD) and combinatorial library synthesis. However, direct, quantitative evidence comparing its biological activity or selectivity to close analogs is extremely limited in the public domain.

Lead-like fragment for FBDD library design

Gem-dimethyl shielding may support metabolic stability profiling

Distinct lipophilicity and H-bond profile vs regioisomer

Why 2-Methyl-2-[(1,3-thiazol-5-ylmethyl)amino]propan-1-ol Cannot Be Assumed Interchangeable with Its Regioisomer or Other In-Class Analogs

The assumption that thiazole-amino alcohol building blocks are functionally interchangeable is not supported by their distinct physicochemical properties. A comparison of 2-Methyl-2-[(1,3-thiazol-5-ylmethyl)amino]propan-1-ol (target compound) with its closest regioisomer, 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol (CAS 1466554-61-9), reveals a pronounced difference in lipophilicity. The target compound has a reported LogP of 1.0036 , compared to a LogP of 0.3299 for the regioisomer . This ~0.67 LogP unit difference represents an approximately 4.7-fold increase in octanol-water partition coefficient, which can significantly influence membrane permeability, protein binding, and metabolic stability in a biological context. Such differences mean that replacing one isomer with another without rigorous re-optimization could lead to a substantial change or loss of pharmacological activity in a given scaffold. The absence of publicly available head-to-head biological data for this specific pair underscores the risk of unqualified substitution.

1Calculated LogP difference (~0.67) may cause divergent membrane permeability compared to the regioisomer.

2Additional H-bond acceptor alters polar surface area and potential target interactions.

3Gem-dimethyl shielding is absent in linear primary alcohol analogs; metabolic stability assumptions may not transfer.

Quantitative Comparative Evidence for Selecting 2-Methyl-2-[(1,3-thiazol-5-ylmethyl)amino]propan-1-ol

Lipophilicity (LogP) Distinction: Target Compound vs. Regioisomer

The target compound, 2-Methyl-2-[(1,3-thiazol-5-ylmethyl)amino]propan-1-ol, exhibits a calculated LogP of 1.0036, more than 0.67 LogP units higher than its regioisomer 2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol, which has a reported LogP of 0.3299 . This is a cross-study comparable data point derived from separate supplier specifications, as no single publication performs a head-to-head measurement.

Lipophilicity (LogP)

Cross-study comparable

Target
1.0036vsRegioisomer
0.3299

Supports lipophilicity-driven selection for permeability optimization.

Not head-to-head measurement; verify under consistent calculation method.

Evidence Dimension	Calculated partition coefficient (LogP)
Target Compound Data	LogP = 1.0036
Comparator Or Baseline	2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol (CAS 1466554-61-9): LogP = 0.3299
Quantified Difference	ΔLogP = +0.6737 (target compound is more lipophilic)
Conditions	Calculated LogP from commercial supplier databases (Leyan and Fluorochem, respectively). Same calculation method not verified across sources.

Why This Matters

A LogP difference of this magnitude suggests the target compound will have significantly different pharmacokinetic properties, such as membrane permeability, making it a distinct chemical tool for probing structure-activity relationships where increased lipophilicity is desired.

Topological Polar Surface Area (TPSA) and Hydrogen Bond Acceptor Count Comparison

The target compound has a TPSA of 45.15 Ų and 4 H-bond acceptors . In contrast, its regioisomer has 3 H-bond acceptors (TPSA for the regioisomer is not reported by the supplier, but the difference in H-bond acceptor count implies a variation in polar surface area). This difference arises from the structural variation: the target compound has both a hydroxyl oxygen and a thiazole ring nitrogen acting as acceptors, whereas the regioisomer's tertiary alcohol is in a position that reduces the effective acceptor count.

H-Bond Acceptors

Data to verify

4 vs 3 acceptors

Higher acceptor count and TPSA (45.15 Ų) suggest altered polar interactions.

TPSA for regioisomer not reported; cross-source comparison incomplete.

Evidence Dimension	Number of Hydrogen Bond Acceptors / Topological Polar Surface Area
Target Compound Data	TPSA = 45.15 Ų; H-bond acceptors = 4
Comparator Or Baseline	2-Methyl-1-[(1,3-thiazol-5-ylmethyl)amino]propan-2-ol: H-bond acceptors = 3 (TPSA not reported)
Quantified Difference	Target has 1 additional H-bond acceptor; TPSA comparison incomplete due to missing data for comparator.
Conditions	Supplier-calculated properties (Leyan and Fluorochem).

Why This Matters

The higher H-bond acceptor count and TPSA of the target compound predict stronger interactions with polar biological targets and potentially different solubility and permeability profiles, which is a critical factor in fragment-based screening library selection.

Metabolic Stability of the Gem-Dimethyl Group (Class-Level Inference)

The target compound features a gem-dimethyl substituted tertiary alcohol (2-methylpropan-1-ol backbone). A well-established principle in medicinal chemistry is that the gem-dimethyl group can sterically shield the adjacent hydroxyl from phase II metabolic enzymes (e.g., glucuronosyltransferases), thereby potentially increasing metabolic stability relative to unsubstituted primary alcohol analogs [1]. A comparable linear analog, 3-((Thiazol-5-ylmethyl)amino)propan-1-ol (CAS 1340023-49-5), which lacks this gem-dimethyl motif, is predicted to possess a lower metabolic stability due to the absence of steric hindrance around its primary alcohol. This is a class-level inference based on the broader behavior of gem-dimethyl groups in drug design, and has not been experimentally validated for this specific compound.

Gem-Dimethyl Shielding

Class-level inference

Tertiary alcohol with steric hindrance

May increase metabolic stability vs linear primary alcohol analogs.

Not experimentally validated for this specific compound.

Evidence Dimension	Predicted metabolic stability of the alcohol functional group
Target Compound Data	Tertiary alcohol with gem-dimethyl steric shielding
Comparator Or Baseline	3-((Thiazol-5-ylmethyl)amino)propan-1-ol (CAS 1340023-49-5): Primary alcohol, no gem-dimethyl shielding
Quantified Difference	No quantitative stability data available. Difference is inferred from structural features.
Conditions	Inference based on general medicinal chemistry principles for gem-dimethyl effects on alcohol metabolism.

Why This Matters

For researchers designing probes or leads where metabolic stability is a key criteria, the structural feature of the target compound presents a theoretical advantage over linear primary alcohol analogs, justifying its selection for further experimental profiling.

• [1] Böhm, H.-J., et al. (2004). Scaffold hopping. In 'Chemogenomics: Knowledge-Based Approaches to Drug Discovery'. Imperial College Press. (General reference for gem-dimethyl effects in medicinal chemistry). View Source

Optimal Procurement and Application Scenarios for 2-Methyl-2-[(1,3-thiazol-5-ylmethyl)amino]propan-1-ol

Fragment-Based Drug Discovery (FBDD) Library Design Requiring Increased Lipophilicity

Based on its LogP of 1.0036 , this compound is a suitable building block for fragment libraries targeting hydrophobic protein pockets or for improving the lipophilic ligand efficiency (LLE) of a lead series. Its superior lipophilicity relative to the regioisomer (LogP 0.33) makes it a preferred starting point for programs where balancing polarity is a key optimization challenge. Researchers should select this fragment when screening for hits that require enhanced passive membrane permeability.

Synthesis of Chiral and Sterically Hindered Ligands

The tertiary alcohol and gem-dimethyl group provide a sterically constrained environment, making this compound a useful precursor for synthesizing chiral ligands or catalysts. The differentiation from linear amino-alcohol analogs is based on the class-level inference that the gem-dimethyl group restricts conformational freedom, potentially leading to higher enantioselectivity in asymmetric synthesis . This distinguishes it from less hindered analogs like 2-((Thiazol-5-ylmethyl)amino)propan-1-ol for applications in asymmetric catalysis development.

Pharmacokinetic Probe Development

For research teams investigating structure-property relationships (SPR) in a thiazole-containing series, this compound serves as a probe to evaluate the impact of increased lipophilicity and steric bulk on ADME parameters. Direct comparison with the regioisomer (CAS 1466554-61-9) or the des-methyl analog (CAS 1340023-49-5) in a unified assay panel can provide quantitative, project-specific differentiation data that is currently absent from the literature.

Application

Selection Property

Validation Focus

FBDD library design

Higher lipophilicity for hydrophobic pocket screening

Permeability and target engagement validation

Sterically hindered ligand synthesis

Gem-dimethyl restricts conformational flexibility

Enantioselectivity assessment in asymmetric reactions

PK probe development

Structurally distinct probe for ADME parameter profiling

Comparative ADME profiling against regioisomer and des-methyl analog